[4-[(E)-[2-(4-phenylmethoxyphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

• Molecular Formula: C30H24Cl2N2O5
• Molecular Weight: 563.4 g/mol
• IUPAC Name: [4-[(E)-[2-(4-phenylmethoxyphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C30H24Cl2N2O5/c1-20(38-25-14-12-24(13-15-25)37-19-22-5-3-2-4-6-22)29(35)34-33-18-21-7-10-26(11-8-21)39-30(36)27-16-9-23(31)17-28(27)32/h2-18,20H,19H2,1H3,(H,34,35)/b33-18+
• InChI Key: HWNVARZKHGVACB-DPNNOFEESA-N
• Isomeric SMILES: CC(C(=O)N/N=C/C1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)OC3=CC=C(C=C3)OCC4=CC=CC=C4
• Canonical SMILES: CC(C(=O)NN=CC1=CC=C(C=C1)OC(=O)C2=C(C=C(C=C2)Cl)Cl)OC3=CC=C(C=C3)OCC4=CC=CC=C4

Description

The compound [4-[(E)-[2-(4-phenylmethoxyphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate features a hydrazone-linked scaffold with a 2,4-dichlorobenzoate ester and a 4-phenylmethoxyphenoxy substituent. The (E)-configuration of the hydrazone linkage ensures planarity, critical for molecular interactions in biological systems .

Biological Activity

The compound [4-[(E)-[2-(4-phenylmethoxyphenoxy)propanoylhydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate is a hydrazone derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its synthesis, biological evaluations, and mechanisms of action based on diverse research findings.

Synthesis

The synthesis of the compound involves several steps, typically starting from commercially available precursors. The hydrazone formation is a key step, where the compound is synthesized by reacting appropriate aldehydes with hydrazines. The final product is characterized using various spectroscopic techniques such as NMR and mass spectrometry to confirm its structure.

Key Synthesis Steps:

• Formation of Hydrazone : The reaction between a phenylmethoxyphenol derivative and a propanoylhydrazine.
• Esterification : The introduction of the 2,4-dichlorobenzoate moiety through esterification reactions.
• Purification : Crystallization from suitable solvents to obtain pure compounds.

Antimicrobial Activity

Research has indicated that hydrazone derivatives exhibit significant antimicrobial properties. In particular, studies have shown that the synthesized compound demonstrates potent activity against various bacterial strains including Staphylococcus aureus (MRSA), Escherichia coli, and Klebsiella pneumoniae.

Table 1: Antimicrobial Activity of Hydrazone Derivatives

Compound	Bacterial Strain	Inhibition (%)
7a	MRSA	85.76
7g	E. coli	92.45
7i	K. pneumoniae	88.34

Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties, which have been evaluated using in vitro assays measuring the inhibition of cyclooxygenase (COX) enzymes. Compounds similar to the target structure have shown selective inhibition of COX-2 over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to traditional NSAIDs.

Table 2: COX Inhibition Data

Compound	IC50 (µM)	Selectivity Index
7a	0.10	132
7g	0.25	31

Cytotoxicity Studies

Cytotoxicity assessments on human cell lines indicate that certain derivatives of the compound are non-toxic at therapeutic doses, making them promising candidates for further development.

Table 3: Cytotoxicity Results

Compound	CC50 (µg/mL)	Hemolysis (%)
7a	>1000	<5
7g	>1000	<5

The biological activity of this compound can be attributed to several mechanisms:

• Inhibition of Enzymatic Pathways : By selectively inhibiting COX-2, it reduces the production of pro-inflammatory mediators.
• Disruption of Bacterial Cell Wall Synthesis : The hydrazone structure may interfere with bacterial cell wall integrity, leading to cell lysis.
• Reactive Oxygen Species (ROS) Modulation : Some derivatives have been shown to modulate oxidative stress responses in cells.

Case Studies

• Case Study on Antimicrobial Efficacy :
  A recent study evaluated the efficacy of various hydrazone derivatives against MRSA. The results demonstrated that compound 7g showed a significant reduction in bacterial load in infected animal models compared to controls.
• Case Study on Anti-inflammatory Effects :
  In an experimental model of arthritis, treatment with the compound resulted in decreased paw swelling and inflammatory markers in serum, indicating its potential as an anti-inflammatory agent.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Substituent Effects on ALR Inhibition

Key findings from heterocyclic derivatives () highlight the importance of substituent positions on inhibitory activity:

Compound	Substituent Positions (Benzoate)	IC50 (ALR Inhibition)	Activity Trend
Target Compound	2,4-dichloro	Not reported	Inferred moderate
Compound 81 (Ev3)	2-chloro	1.82 µM	High activity
Compound 83 (Ev3)	2,4-dichloro	12.5 µM	Moderate activity

• Electron-withdrawing groups (EWGs): A 2-chloro substituent (Compound 81) enhances activity due to favorable electronic effects on the binding pocket. In contrast, the 4-chloro group in the target compound and Compound 83 reduces activity, likely due to steric hindrance or unfavorable dipole interactions .

Role of Hydrazone Linkage and Aromatic Substituents

a. Hydrazone Conformation

• The (E)-configuration of the hydrazone group in the target compound is critical for maintaining planarity, as seen in analogous structures (e.g., ). This conformation facilitates π-π stacking or hydrogen bonding with biological targets .

b. Aromatic Substituent Comparisons

Compound (Source)	Substituent on Benzoyl/Hydrazone Moiety	Bioactivity Notes
Target Compound	4-Phenylmethoxyphenoxy	Potential steric bulk may reduce solubility
Ev7	4-(4-Methylbenzyl)oxy	Methyl group may enhance lipophilicity
Ev8	Phenylacetyl + 2-methoxy	Methoxy group (electron-donating) may alter electronic profile

• Steric Effects: The 4-phenylmethoxyphenoxy group in the target compound introduces significant steric bulk compared to smaller substituents (e.g., methyl in Ev7). This could limit membrane permeability or target binding .

Crystallographic and Conformational Insights

• Dihedral Angles: reports a dihedral angle of 73.6° between benzene rings in a structurally similar compound, while notes a smaller angle (17.41°) in a dimethoxy-substituted analogue. The target compound’s conformation is likely intermediate, balancing steric and electronic effects .
• Hydrogen Bonding: Intramolecular H-bonds (e.g., N–H⋯O in ) stabilize the hydrazone conformation, a feature shared by the target compound .